Cas no 6462-31-3 (2-methanesulfonyl-1,3,5-trimethylbenzene)

2-Methanesulfonyl-1,3,5-trimethylbenzene is a substituted aromatic compound featuring a methanesulfonyl group at the 2-position and methyl groups at the 1, 3, and 5 positions. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The sulfonyl group enhances reactivity in substitution and coupling reactions, while the methyl substituents contribute to stability and solubility in organic solvents. Its well-defined molecular architecture allows for precise functionalization, facilitating the development of complex molecules. The compound is characterized by high purity and consistent performance, ensuring reliability in research and industrial processes.

2-methanesulfonyl-1,3,5-trimethylbenzene structure

6462-31-3 structure

Product Name:2-methanesulfonyl-1,3,5-trimethylbenzene

CAS No:6462-31-3

MF:C₁₀H₁₄O₂S

MW:198.281961917877

CID:420943

PubChem ID:577272

Update Time:2025-11-01

2-methanesulfonyl-1,3,5-trimethylbenzene Chemical and Physical Properties

Names and Identifiers

- Benzene, 1,3,5-trimethyl-2-(methylsulfonyl)-
- 1,3,5-trimethyl-2-methylsulfonylbenzene
- mesityl-methyl sulfone
- methyl mesityl sulfone
- methyl-2,4,6-trimethylphenyl sulfone
- 1,3,5-Trimethyl-2-(methylsulfonyl)benzene #
- DTXSID30341953
- 2-methanesulfonyl-1,3,5-trimethylbenzene
- EN300-153425
- 6462-31-3
- VTSJEUVPFFSEBN-UHFFFAOYSA-N
- mesitylmethylsulphone
- SCHEMBL8271353
- Inchi： 1S/C10H14O2S/c1-7-5-8(2)10(9(3)6-7)13(4,11)12/h5-6H,1-4H3
- InChI Key： VTSJEUVPFFSEBN-UHFFFAOYSA-N
- SMILES： S(C)(C1C(C)=CC(C)=CC=1C)(=O)=O

Computed Properties

Exact Mass: 198.07100
Monoisotopic Mass: 198.07145086g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 251
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 42.5Å²

Experimental Properties

PSA: 42.52000
LogP: 3.09610

2-methanesulfonyl-1,3,5-trimethylbenzene Pricemore >>

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